Cas no 834882-67-6 (2-Propanol, 1-(phenylseleno)-, acetate, (2R)-)

2-Propanol, 1-(phenylseleno)-, acetate, (2R)- structure
834882-67-6 structure
Product Name:2-Propanol, 1-(phenylseleno)-, acetate, (2R)-
CAS No:834882-67-6
MF:C11H16O3Se
MW:275.202942848206
CID:670819
PubChem ID:71415332
Update Time:2025-04-19

2-Propanol, 1-(phenylseleno)-, acetate, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-(phenylseleno)-, acetate, (2R)-
    • Acetic acid--(2R)-1-(phenylselanyl)propan-2-ol (1/1)
    • 834882-67-6
    • DTXSID80834749
    • Inchi: 1S/C9H12OSe.C2H4O2/c1-8(10)7-11-9-5-3-2-4-6-9;1-2(3)4/h2-6,8,10H,7H2,1H3;1H3,(H,3,4)/t8-;/m1./s1
    • InChI Key: RKUQDFXHDZMKEK-DDWIOCJRSA-N
    • SMILES: [Se](C1C=CC=CC=1)C[C@@H](C)O.OC(C)=O

Computed Properties

  • Exact Mass: 276.02647g/mol
  • Monoisotopic Mass: 276.02647g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 131
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų
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